![molecular formula C9H17ClN2O2 B2695180 3-Ethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride CAS No. 1896915-28-8](/img/structure/B2695180.png)
3-Ethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride
Description
3-Ethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride, also known as EEDQ, is a chemical compound that is commonly used in scientific research. It is a potent crosslinking agent and is often used in the synthesis of peptides and proteins. EEDQ has a unique chemical structure that allows it to react with amino groups in proteins, resulting in the formation of covalent bonds.
Scientific Research Applications
Synthesis and Activity in Antihypertensive Agents A research study has shown that derivatives of 1-oxa-3,8-diazaspiro[4.5]decan-2-one, specifically those substituted at the 8 position, exhibit antihypertensive effects in spontaneous hypertensive rats. These compounds, particularly those with ethyl substitution, demonstrate significant activity as alpha-adrenergic blockers, suggesting a potential application in the management of high blood pressure. The findings indicate that the structural modifications of this compound can lead to variations in its biological activity, highlighting its significance in the development of antihypertensive drugs (Caroon et al., 1981).
Neuroprotective Effects and Memory Enhancement Another study focused on the derivatives of 1-oxa-3,8-diazaspiro[4.5]decan-2-one revealed their potent inhibitory effects on neural calcium uptake and protective action against brain edema and memory deficits induced by toxic agents. This research suggests the compound's potential therapeutic application in treating conditions associated with memory impairment and neurodegeneration. It implies that these derivatives could be beneficial for conditions affecting cognitive functions, offering a foundation for further exploration into treatments for neurodegenerative diseases (Tóth et al., 1997).
Antimicrobial Activities A study on the synthesis of novel ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates, derived from 1-oxa-3,8-diazaspiro[4.5]decan-2-one, evaluated their antimicrobial activities. These compounds exhibited significant antibacterial and antifungal properties against a range of clinically isolated microorganisms. The research underlines the compound's potential as a scaffold for developing new antimicrobial agents, which could be crucial in the fight against drug-resistant bacterial and fungal infections (Thanusu et al., 2011).
properties
IUPAC Name |
3-ethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O2.ClH/c1-2-11-7-9(13-8(11)12)3-5-10-6-4-9;/h10H,2-7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZGBVHPTFJYPHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(CCNCC2)OC1=O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride | |
CAS RN |
1896915-28-8 |
Source
|
| Record name | 3-ethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2695102.png)
![(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-chlorobenzyl)-2-propenamide](/img/structure/B2695106.png)
![N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)benzamide hydrochloride](/img/structure/B2695110.png)
![(Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-diethylsulfamoyl)benzamide](/img/structure/B2695111.png)
![2-[(2,4-Dichlorophenyl)amino]propanoic acid](/img/structure/B2695117.png)
